Cas no 1202006-95-8 (1-(3,4-difluorophenyl)-4-oxocyclohexane-1-carbonitrile)

• Product Name: 1-(3,4-difluorophenyl)-4-oxocyclohexane-1-carbonitrile
• CAS No: 1202006-95-8
• MF: C₁₃H₁₁F₂NO
• MW: 235.229350328445
• CID: 2616986
• PubChem ID: 58380947
• Update Time: 2025-04-21

1-(3,4-difluorophenyl)-4-oxocyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-4-oxocyclohexane-1-carbonitrile
• 1202006-95-8
• SCHEMBL2290702
• DTXSID80729166
• 1-(3,4-DIFLUOROPHENYL)-4-OXOCYCLOHEXANECARBONITRILE

• MDL： MFCD17013954
• Inchi： 1S/C13H11F2NO/c14-11-2-1-9(7-12(11)15)13(8-16)5-3-10(17)4-6-13/h1-2,7H,3-6H2
• InChI Key： OTZQHUVUIGLYNG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(C#N)CCC(CC1)=O)F

Computed Properties

• Exact Mass: 235.08087030Da
• Monoisotopic Mass: 235.08087030Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes